Cas no 924876-50-6 (3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid)

• Product Name: 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid
• CAS No: 924876-50-6
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD08444837
• CID: 5228144
• Update Time: 2026-03-07

3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(8-hydroxy-2H-1-benzopyran-3-yl)-
• 3-(8-Hydroxy-2h-chromen-3-yl)acrylic acid
• 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid

• MDL： MFCD08444837
• Inchi： 1S/C12H10O4/c13-10-3-1-2-9-6-8(4-5-11(14)15)7-16-12(9)10/h1-6,13H,7H2,(H,14,15)
• InChI Key： RGELSLDNPCBSSG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC2=CC=CC(O)=C2OC1

Additional information on 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid

Exploring the Properties and Applications of 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid (CAS No. 924876-50-6)

3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid (CAS No. 924876-50-6) is a bioactive compound belonging to the coumarin derivatives family. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceuticals, cosmetics, and materials science. The compound features a hydroxycoumarin core linked to a prop-2-enoic acid moiety, which contributes to its unique chemical and biological properties. Researchers are particularly interested in its antioxidant, anti-inflammatory, and photoprotective effects, making it a promising candidate for skincare formulations and therapeutic agents.

In the context of current trends, 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid aligns with the growing demand for natural-derived bioactive compounds in the cosmetic and nutraceutical industries. Consumers are increasingly seeking products with plant-based ingredients that offer multifunctional benefits, such as UV protection and anti-aging properties. This compound’s structural similarity to other coumarin derivatives—known for their broad-spectrum biological activities—positions it as a subject of intense research. Additionally, its potential role in sustainable chemistry and green synthesis methods is being explored, addressing the global push for environmentally friendly production processes.

From a biochemical perspective, the hydroxy group at the 8-position of the coumarin ring enhances the compound’s ability to scavenge free radicals, a property highly valued in antioxidant research. Studies suggest that 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid may inhibit oxidative stress-related pathways, which are implicated in various chronic conditions. This has led to investigations into its potential as a neuroprotective agent or a complementary therapy for metabolic disorders. Furthermore, its conjugated double bond system allows for interactions with biological targets, such as enzymes and receptors, broadening its applicability in drug discovery.

The compound’s physicochemical properties, including solubility and stability, are critical for its formulation in commercial products. Recent advancements in nanotechnology have enabled the encapsulation of 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid into lipid-based carriers, improving its bioavailability and efficacy. This innovation addresses common challenges associated with poorly water-soluble compounds, making it more viable for topical and oral delivery systems. As the demand for multifunctional additives rises, this compound’s versatility positions it as a key player in next-generation formulations.

In summary, 3-(8-hydroxy-2H-chromen-3-yl)prop-2-enoic acid (CAS No. 924876-50-6) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications—from cosmeceuticals to therapeutic agents—highlight its potential to meet contemporary challenges in health and sustainability. As research continues to uncover its mechanisms and optimize its use, this compound is poised to make significant contributions across multiple industries.